N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[3-[(3-methoxyphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O4S2/c1-30-18-8-6-16(7-9-18)13-25-21(28)15-33-24-26-20-10-11-32-22(20)23(29)27(24)14-17-4-3-5-19(12-17)31-2/h3-12H,13-15H2,1-2H3,(H,25,28)
• InChI Key: PRAZLXORKXZBPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC4=CC(=CC=C4)OC)SC=C3
• Molecular Formula: C24H23N3O4S2
• Molecular Weight: 481.6 g/mol
• CAS No.: 1252903-89-1

Description

This compound belongs to the thieno[3,2-d]pyrimidin-4-one class, characterized by a fused thiophene-pyrimidine scaffold. Key structural features include:

• Substituents: A 4-methoxybenzyl group at position 3 of the pyrimidine ring. A 3-methoxybenzyl group linked via a sulfanylacetamide moiety at position 2. These substituents enhance solubility and influence target selectivity, as methoxy groups are known to modulate electronic and steric properties in kinase inhibitors .

Biological Activity

N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound that has garnered interest for its potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{24}H_{23}N_3O_3S_2$ and a molecular weight of approximately 463.58 g/mol. Its structure features a thieno[3,2-d]pyrimidin core with methoxybenzyl substitutions, which may influence its biological properties.

Property	Value
Molecular Formula	C24H23N3O3S2
Molecular Weight	463.58 g/mol
IUPAC Name	N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

Antimicrobial Properties

Research indicates that compounds with similar structural features exhibit significant antimicrobial activity. The thieno[3,2-d]pyrimidine moiety has been associated with antibacterial and antifungal properties. Studies have shown that derivatives of this class can inhibit the growth of various bacterial strains, suggesting potential applications in treating infections.

Anticancer Activity

Preliminary studies suggest that N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide may possess anticancer properties. The mechanism appears to involve the induction of apoptosis in cancer cells and the inhibition of tumor growth in vivo. In vitro studies have demonstrated that the compound can effectively reduce cell viability in several cancer cell lines.

The proposed mechanism of action involves the compound's interaction with specific cellular targets, leading to modulation of signaling pathways associated with cell proliferation and apoptosis. It may act as an inhibitor of certain kinases or enzymes involved in cancer progression.

Case Studies and Research Findings

• Study on Antimicrobial Activity : A study published in a peer-reviewed journal tested various thienopyrimidine derivatives against common bacterial strains. The results indicated that compounds similar to N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide exhibited MIC values comparable to established antibiotics, highlighting their potential as novel antimicrobial agents.
• Anticancer Efficacy : In a recent experimental study, the compound was evaluated for its anticancer effects on human breast cancer cells (MCF-7). The results showed a dose-dependent decrease in cell viability and increased apoptosis markers, suggesting that this compound could be further developed as a therapeutic agent for breast cancer treatment.

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Reference Source
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells

Future Directions

Further research is necessary to fully understand the biological mechanisms underlying the activity of N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. Future studies should focus on:

• In vivo Studies : To assess the efficacy and safety profile in animal models.
• Mechanistic Studies : To elucidate specific molecular targets and pathways affected by the compound.
• Formulation Development : To explore potential delivery systems for enhancing bioavailability and therapeutic effectiveness.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally analogous to several derivatives reported in recent studies. Below is a detailed comparison based on structural features, biological activity, and synthesis pathways.

Structural and Functional Comparisons

Table 1: Structural and Biological Comparison of Thieno-Pyrimidine Derivatives

Compound Name / ID	Key Substituents	Biological Activity (IC₅₀ or Activity Profile)	Reference
Target Compound: N-(4-methoxybenzyl)-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide	3-(3-methoxybenzyl), 2-(4-methoxybenzyl-sulfanylacetamide)	Not explicitly reported; inferred kinase inhibition potential based on analogs	—
2-((3-(4-Methoxybenzyl)-4-oxo-3,4-dihydropyrimidin-2-yl)thio)-N-(6-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide (20)	4-methoxybenzyl, 6-(trifluoromethyl)benzothiazole	CK1 inhibition (IC₅₀ = 2.8 µM)
2-([3-(4-Ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl)-N-(4-methylphenyl)acetamide	4-ethoxyphenyl, hexahydrobenzo ring, 4-methylphenyl	Not reported; structural focus on improved metabolic stability
S)-N-(1-((4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)thio)-1-(4-hydroxyphenyl)ethyl)-N-(4-sulfamoylphenyl)acetamide (B13)	Tetrahydropyrimidin-2-yl, 4-hydroxyphenyl, sulfamoylphenyl	Antimicrobial activity (moderate against S. aureus)

Key Observations

Substituent Effects on Activity: The trifluoromethyl-benzothiazole group in compound 20 enhances CK1 inhibition (IC₅₀ = 2.8 µM) compared to simpler aryl groups. The target compound’s dual methoxybenzyl groups may reduce potency but improve selectivity for specific kinase isoforms.

Synthetic Pathways: The target compound likely employs a nucleophilic substitution reaction between a thieno-pyrimidin-2-thiol intermediate and a bromoacetamide derivative, similar to methods in . In contrast, compound B13 uses a diazonium salt coupling strategy, favoring electrophilic aromatic substitution.

Biological Activity Trends: Methoxy and ethoxy groups generally improve solubility but may lower binding affinity compared to electron-withdrawing groups (e.g., trifluoromethyl in ). Sulfamoyl and tetrahydropyrimidinone groups (as in ) introduce hydrogen-bonding motifs critical for antimicrobial activity.